3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-[1-(dipropan-2-ylamino)propan-2-yl]propanamide

• Molecular Formula: C17H31N5O3
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 3-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-[1-[di(propan-2-yl)amino]propan-2-yl]propanamide
• InChI: InChI=1S/C17H31N5O3/c1-11(2)20(12(3)4)10-13(5)18-16(23)8-9-21-15(7)17(22(24)25)14(6)19-21/h11-13H,8-10H2,1-7H3,(H,18,23)
• InChI Key: UBSHLLFKHVKBCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCC(=O)NC(C)CN(C(C)C)C(C)C)C)[N+](=O)[O-]

Description

N-[2-(DIISOPROPYLAMINO)-1-METHYLETHYL]-3-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE is a complex organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of a diisopropylamino group, a methylethyl chain, and a pyrazolyl ring with nitro and dimethyl substitutions. It is used in various scientific research applications due to its reactivity and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(DIISOPROPYLAMINO)-1-METHYLETHYL]-3-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE typically involves multiple steps:

Formation of the Diisopropylamino Intermediate: This step involves the reaction of diisopropylamine with an appropriate alkylating agent under controlled conditions to form the diisopropylamino intermediate.

Introduction of the Pyrazolyl Group: The intermediate is then reacted with a pyrazole derivative, such as 3,5-dimethyl-4-nitro-1H-pyrazole, under suitable conditions to introduce the pyrazolyl group.

Final Coupling Reaction: The final step involves coupling the intermediate with a propanamide derivative to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes:

Batch or Continuous Flow Reactors: To ensure efficient mixing and reaction control.

Purification Steps: Such as distillation, crystallization, or chromatography to isolate the pure compound.

Quality Control: Analytical techniques like NMR, IR, and mass spectrometry are used to confirm the structure and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

N-[2-(DIISOPROPYLAMINO)-1-METHYLETHYL]-3-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Substitution: The diisopropylamino group can participate in nucleophilic substitution reactions.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Oxidizing Agents: Such as hydrogen peroxide or potassium permanganate for oxidation reactions.

Nucleophiles: Such as alkoxides or amines for substitution reactions.

Acids/Bases: For hydrolysis reactions, common reagents include hydrochloric acid or sodium hydroxide.

Major Products

Reduction of Nitro Group: Leads to the formation of an amino derivative.

Substitution Reactions: Can yield various substituted derivatives depending on the nucleophile used.

Hydrolysis: Produces the corresponding carboxylic acid and amine.

Scientific Research Applications

N-[2-(DIISOPROPYLAMINO)-1-METHYLETHYL]-3-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of N-[2-(DIISOPROPYLAMINO)-1-METHYLETHYL]-3-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It may influence various biochemical pathways, including signal transduction, metabolic pathways, and gene expression.

Comparison with Similar Compounds

Similar Compounds

N,N-Diisopropylaminoethanol: Shares the diisopropylamino group but lacks the pyrazolyl ring.

3,5-Dimethyl-4-nitro-1H-pyrazole: Contains the pyrazolyl ring but lacks the diisopropylamino and propanamide groups.

Uniqueness

N-[2-(DIISOPROPYLAMINO)-1-METHYLETHYL]-3-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE is unique due to the combination of its functional groups, which confer distinct chemical reactivity and potential biological activities. This uniqueness makes it a valuable compound for research and industrial applications.